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This guide provides essential safety information and laboratory procedures for handling the
GPR84 antagonist, GLPG1205. It is intended for researchers, scientists, and drug
development professionals. Note that an official Safety Data Sheet (SDS) for GLPG1205 is not
publicly available; therefore, this guide is based on published research and standard laboratory
safety practices for handling research compounds.

Frequently Asked Questions (FAQs)

Q1: What is GLPG1205 and what are its primary hazards?

Al: GLPG1205 is a potent, selective, and orally active antagonist of GPR84 (a G-protein-
coupled receptor) with anti-inflammatory activity.[1][2] It is intended for research use only.[1]
While specific hazard data is limited, clinical studies have reported adverse effects in humans
at certain doses, including headache and nausea.[3] At a 200 mg once-daily dose, some
subjects experienced dehydration and consequently showed abnormally high laboratory values
for hematocrit, hemoglobin, and red blood cell count.[3][4] Given its potent biological activity, it
should be handled with care to avoid direct contact and inhalation.

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3047791#bc-rfq
https://www.benchchem.com/product/b3047791/docs?utm_src=pdf-body#technical-support-center-glpg1205-safe-handling-guide
https://www.benchchem.com/product/b3047791/docs?utm_src=pdf-body#technical-support-center-glpg1205-safe-handling-guide
https://www.benchchem.com/product/b3047791/docs?utm_src=pdf-body#technical-support-center-glpg1205-safe-handling-guide
https://www.benchchem.com/product/b3047791/docs?utm_src=pdf-body#technical-support-center-glpg1205-safe-handling-guide
https://www.jci.org/articles/view/168992
https://pmc.ncbi.nlm.nih.gov/articles/PMC9508565/
https://www.jci.org/articles/view/168992
https://pmc.ncbi.nlm.nih.gov/articles/PMC6019444/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6019444/
https://www.genecards.org/cgi-bin/carddisp.pl?gene=GPR84
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047791?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q2: How should | store GLPG1205?

A2: For long-term storage, GLPG1205 solid should be kept at -20°C for up to one year.[1]
Stock solutions, once prepared, should also be stored appropriately based on the solvent used
and the experimental requirements.[1] For in vivo experiments, it is recommended to prepare
the working solution freshly on the day of use.[1]

Q3: What personal protective equipment (PPE) should | wear when handling GLPG1205?

A3: Standard laboratory PPE is required. This includes a lab coat, safety glasses with side
shields, and chemical-resistant gloves. When handling the powdered form, work in a well-
ventilated area or a chemical fume hood to avoid dust inhalation.

Q4: How do | handle a spill of GLPG1205?

A4: For a small spill of the solid, gently sweep it up, avoiding dust generation, and place it in a
sealed container for disposal. For a liquid spill, absorb it with an inert material and place it in a
sealed container. The spill area should then be decontaminated. Always wear appropriate PPE
during cleanup.

Q5: What are the first-aid measures in case of exposure?

A5:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally
lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation develops.

« Inhalation: Move the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.

 Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.
Call a physician.

Q6: How should | dispose of GLPG1205 waste?
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A6: Dispose of GLPG1205 and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Do not allow it to enter the environment.

Quantitative Data

Property Value Reference
Chemical Formula C22H22N203 [5]

Molar Mass 362.429 g-mol—1 [5]

CAS Number 1445847-37-9 [11[5]
Storage Temperature -20°C (Solid, 1 year) [1]

Purity 99.94% [1]

15 nM (against ZQ16-induced

In Vitro Activity (ICso) ROS in TNF-a primed

neutrophils)

[1](2]

Experimental Protocols

Preparation of GLPG1205 for In Vivo Oral Administration (Suspension)

This protocol is adapted from information provided by a commercial supplier and is intended for

preclinical research.[1]

Materials:

e GLPG1205 powder

e Dimethyl sulfoxide (DMSO)

e« PEG300

e Tween-80

e Saline (0.9% NacCl)

o Sterile tubes and syringes
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Procedure:

e Prepare Stock Solution: Prepare a 62.5 mg/mL stock solution of GLPG1205 in DMSO. This
may require sonication to aid dissolution.[1]

e Prepare Vehicle: In a sterile tube, add the required volumes of PEG300, Tween-80, and
Saline in a 40:5:55 ratio, respectively. For example, to prepare 1 mL of vehicle, mix 400 pL of
PEG300, 50 pL of Tween-80, and 450 uL of Saline.

e Prepare Dosing Suspension:

o

Take 100 pL of the 62.5 mg/mL DMSO stock solution.

[¢]

Add it to 400 pL of PEG300 and mix thoroughly.

[¢]

Add 50 pL of Tween-80 and mix until the solution is homogeneous.

[e]

Add 450 pL of Saline to bring the final volume to 1 mL. This results in a 6.25 mg/mL
suspended solution.[1]

o Administration: The suspended solution can be used for oral or intraperitoneal injection.[1] It
is recommended to use the freshly prepared solution on the same day.[1]
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Caption: GPR84 signaling pathway and the inhibitory action of GLPG1205.
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Caption: Safe handling workflow for GLPG1205 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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